Betahistine dihydrochloride
Betahistine dihydrochloride
Betahistine Hydrochloride is the hydrochloride salt form of betahistine, a histamine analog with weak histamine H1 agonistic and more potent histamine H3 antagonistic properties. Upon intranasal administration, betahistine binds to histamine H1 and H3 receptors and exerts its agonistic and antagonistic actions locally and centrally. This promotes cochlear, vestibular and cerebral blood flow, decreases neuronal firing in the vestibular nuclei and increases histamine synthesis and release in the brain which facilitates vestibular compensation. Increased blood flow around the inner ear reduces the amount of fluid in the inner ear and may alleviate vertigo, tinnitus, and hearing loss.
A histamine analog and H1 receptor agonist that serves as a vasodilator. It is used in MENIERE DISEASE and in vascular headaches but may exacerbate bronchial asthma and peptic ulcers.
A histamine analog and H1 receptor agonist that serves as a vasodilator. It is used in MENIERE DISEASE and in vascular headaches but may exacerbate bronchial asthma and peptic ulcers.
Brand Name:
Vulcanchem
CAS No.:
5579-84-0
VCID:
VC20767947
InChI:
InChI=1S/C8H12N2.2ClH/c1-9-7-5-8-4-2-3-6-10-8;;/h2-4,6,9H,5,7H2,1H3;2*1H
SMILES:
CNCCC1=CC=CC=N1.Cl.Cl
Molecular Formula:
C8H14Cl2N2
Molecular Weight:
209.11 g/mol
Betahistine dihydrochloride
CAS No.: 5579-84-0
Cat. No.: VC20767947
Molecular Formula: C8H14Cl2N2
Molecular Weight: 209.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Betahistine Hydrochloride is the hydrochloride salt form of betahistine, a histamine analog with weak histamine H1 agonistic and more potent histamine H3 antagonistic properties. Upon intranasal administration, betahistine binds to histamine H1 and H3 receptors and exerts its agonistic and antagonistic actions locally and centrally. This promotes cochlear, vestibular and cerebral blood flow, decreases neuronal firing in the vestibular nuclei and increases histamine synthesis and release in the brain which facilitates vestibular compensation. Increased blood flow around the inner ear reduces the amount of fluid in the inner ear and may alleviate vertigo, tinnitus, and hearing loss. A histamine analog and H1 receptor agonist that serves as a vasodilator. It is used in MENIERE DISEASE and in vascular headaches but may exacerbate bronchial asthma and peptic ulcers. |
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| CAS No. | 5579-84-0 |
| Molecular Formula | C8H14Cl2N2 |
| Molecular Weight | 209.11 g/mol |
| IUPAC Name | N-methyl-2-pyridin-2-ylethanamine;dihydrochloride |
| Standard InChI | InChI=1S/C8H12N2.2ClH/c1-9-7-5-8-4-2-3-6-10-8;;/h2-4,6,9H,5,7H2,1H3;2*1H |
| Standard InChI Key | XVDFMHARQUBJRE-UHFFFAOYSA-N |
| SMILES | CNCCC1=CC=CC=N1.Cl.Cl |
| Canonical SMILES | CNCCC1=CC=CC=N1.Cl.Cl |
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